1,11-Undecanedicarboxylic acid
1,11-Undecanedicarboxylic acid
Tridecanedioic acid is an alpha,omega-dicarboxylic acid that is undecane substituted by carboxylic acid groups at positions C-1 and C-11. It has a role as a metabolite.
Brassylic acid, also known as brassilate or tridecanedioate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Brassylic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Brassylic acid has been primarily detected in urine. Within the cell, brassylic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome.
Brassylic acid, also known as brassilate or tridecanedioate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Brassylic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Brassylic acid has been primarily detected in urine. Within the cell, brassylic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome.
Brand Name:
Vulcanchem
CAS No.:
505-52-2
VCID:
VC0146212
InChI:
InChI=1S/C13H24O4/c14-12(15)10-8-6-4-2-1-3-5-7-9-11-13(16)17/h1-11H2,(H,14,15)(H,16,17)
SMILES:
C(CCCCCC(=O)O)CCCCCC(=O)O
Molecular Formula:
C13H24O4
Molecular Weight:
244.33 g/mol
1,11-Undecanedicarboxylic acid
CAS No.: 505-52-2
Reference Standards
VCID: VC0146212
Molecular Formula: C13H24O4
Molecular Weight: 244.33 g/mol
| CAS No. | 505-52-2 |
|---|---|
| Product Name | 1,11-Undecanedicarboxylic acid |
| Molecular Formula | C13H24O4 |
| Molecular Weight | 244.33 g/mol |
| IUPAC Name | tridecanedioic acid |
| Standard InChI | InChI=1S/C13H24O4/c14-12(15)10-8-6-4-2-1-3-5-7-9-11-13(16)17/h1-11H2,(H,14,15)(H,16,17) |
| Standard InChIKey | DXNCZXXFRKPEPY-UHFFFAOYSA-N |
| SMILES | C(CCCCCC(=O)O)CCCCCC(=O)O |
| Canonical SMILES | C(CCCCCC(=O)O)CCCCCC(=O)O |
| Melting Point | 111.0 °C 111°C |
| Physical Description | Solid |
| Description | Tridecanedioic acid is an alpha,omega-dicarboxylic acid that is undecane substituted by carboxylic acid groups at positions C-1 and C-11. It has a role as a metabolite. Brassylic acid, also known as brassilate or tridecanedioate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Brassylic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Brassylic acid has been primarily detected in urine. Within the cell, brassylic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. |
| Solubility | 0.01 M 1.5 mg/mL at 21 °C |
| Synonyms | 1,11-undecanedicarboxylic acid brassylic acid tridecanedioic acid tridecanedioic acid, disodium salt tridecanedioic acid, monosodium salt |
| PubChem Compound | 10458 |
| Last Modified | Nov 11 2021 |
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